Cas no 1286768-70-4 (methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate)

• Product Name: methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate
• CAS No: 1286768-70-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD28023848
• CID: 4566569
• PubChem ID: 91666995
• Update Time: 2025-05-27

methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate
• (R)-2-(4-Methoxybenzyl)-Ala-OMe
• P18284
• (R)-Methyl 2-amino-3-(4-methoxyphenyl)-2-methylpropanoate
• methyl(2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate
• PS-16299
• PB40221
• CS-0049297
• 1286768-70-4

• MDL： MFCD28023848
• Inchi： 1S/C12H17NO3/c1-12(13,11(14)16-3)8-9-4-6-10(15-2)7-5-9/h4-7H,8,13H2,1-3H3/t12-/m1/s1
• InChI Key： IRQMWGCJUKKCQY-GFCCVEGCSA-N
• SMILES： O(C)C([C@@](C)(CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6

Additional information on methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate

Comprehensive Overview of Methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate (CAS No. 1286768-70-4)

Methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate (CAS No. 1286768-70-4) is a chiral ester derivative with significant applications in pharmaceutical and organic synthesis. This compound, characterized by its methyl ester and 4-methoxyphenyl functional groups, is widely studied for its potential in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Its stereospecific configuration at the 2-position makes it a valuable intermediate for producing optically active compounds, aligning with the growing demand for enantiomerically pure APIs (Active Pharmaceutical Ingredients).

The structural uniqueness of methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate lies in its asymmetric carbon center, which is critical for its bioactivity. Researchers are increasingly focusing on such chiral molecules due to their enhanced selectivity and reduced side effects in therapeutic applications. Recent trends in green chemistry and sustainable synthesis have also spurred interest in optimizing the production of this compound using eco-friendly catalysts and solvent systems, addressing concerns about environmental impact.

In the context of drug discovery, this compound is often explored for its potential role in central nervous system (CNS) disorders and metabolic diseases. Its methoxy group contributes to improved lipophilicity, enhancing blood-brain barrier penetration—a key factor in CNS-targeted therapies. Additionally, the amino ester moiety offers versatility for further derivatization, making it a popular choice for combinatorial chemistry libraries.

From a synthetic chemistry perspective, CAS No. 1286768-70-4 is frequently discussed in forums and publications related to peptide mimetics and prodrug design. Its compatibility with solid-phase synthesis techniques has expanded its utility in peptide-based drug development. The compound’s stability under physiological conditions further underscores its relevance in formulation science, where researchers aim to improve drug delivery systems.

Market analyses indicate rising demand for chiral intermediates like methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate, driven by advancements in personalized medicine and biologics. Frequently searched questions include: "What are the synthetic routes for CAS 1286768-70-4?" and "How does the stereochemistry of this compound influence its pharmacological profile?" These queries reflect the compound’s interdisciplinary importance across medicinal chemistry and process optimization.

In summary, methyl (2R)-2-amino-3-(4-methoxyphenyl)-2-methylpropanoate exemplifies the convergence of structural elegance and functional adaptability in modern chemistry. Its applications span from asymmetric catalysis to preclinical research, positioning it as a cornerstone in the development of next-generation therapeutics. As the pharmaceutical industry continues to prioritize chiral purity and sustainable practices, this compound is poised to remain a focal point of scientific inquiry.